Cas no 302939-09-9 (N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide)

• Product Name: N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide
• CAS No: 302939-09-9
• MF: C₁₃H₁₀N₂OS₃
• MW: 306.426298618317
• CID: 6129703
• PubChem ID: 726754
• Update Time: 2025-06-15

N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide
• SMR001315375
• SCHEMBL3503703
• MLS002247890
• Z28341097
• SR-01000638201-1
• HMS3082P06
• 302939-09-9
• CCG-48680
• N-(2-(methylthio)benzo[d]thiazol-6-yl)thiophene-2-carboxamide
• DTXSID101329925
• CBMicro_039017
• BIM-0038746.P001
• N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)thiophene-2-carboxamide
• AKOS001035512
• CHEMBL1718548
• F1620-0067
• N-[2-(methylthio)-1,3-benzothiazol-6-yl]thiophene-2-carboxamide

• Inchi： 1S/C13H10N2OS3/c1-17-13-15-9-5-4-8(7-11(9)19-13)14-12(16)10-3-2-6-18-10/h2-7H,1H3,(H,14,16)
• InChI Key： WRDHQYNLGUGZHU-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)NC(C1=CC=CS1)=O)SC

Computed Properties

• Exact Mass: 305.99552647g/mol
• Monoisotopic Mass: 305.99552647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 124Ų

Additional information on N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide

Professional Introduction to N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide (CAS No. 302939-09-9)

N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide, with the CAS number 302939-09-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused benzothiazole and thiophene rings, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide incorporates a carboxamide functional group, which is a key pharmacophore in many bioactive molecules. This functional group not only contributes to the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. The presence of a methylsulfanyl group at the 2-position of the benzothiazole ring further enhances its chemical diversity and reactivity, making it a valuable scaffold for drug discovery and development.

In recent years, there has been a growing interest in the exploration of benzothiazole-thiophene hybrids due to their remarkable pharmacological properties. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The combination of the benzothiazole and thiophene moieties provides a unique structural framework that allows for selective binding to various biological targets, making these molecules promising candidates for therapeutic intervention.

One of the most compelling aspects of N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide is its potential as an intermediate in the synthesis of more complex pharmacologically active agents. The carboxamide group can be further modified through various chemical reactions, such as coupling with amino acids or other heterocyclic compounds, to generate novel derivatives with enhanced biological activity. This flexibility in structural modification makes it an attractive building block for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those that incorporate multiple rings with different electronic properties. The benzothiazole-thiophene hybrid represents an excellent example of such a compound, as it combines the electronic characteristics of both aromatic systems into a single molecular entity. This dual functionality not only enhances the compound's binding affinity but also contributes to its overall pharmacological profile.

The synthesis of N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzothiazole-thiophene core through cyclization reactions, followed by functionalization at the 6-position and subsequent introduction of the carboxamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, are often employed to achieve these transformations efficiently.

The biological evaluation of N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Additionally, preclinical studies have shown that this compound exhibits significant anti-inflammatory effects by modulating cytokine production and reducing inflammatory mediator release.

The structural features of this compound make it an ideal candidate for further investigation in drug development pipelines. The presence of both benzothiazole and thiophene rings provides multiple sites for interaction with biological targets, while the carboxamide group offers opportunities for covalent binding or further derivatization. These characteristics make N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide a versatile molecule with broad therapeutic potential.

In conclusion, N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide (CAS No. 302939-09-9) is a structurally complex and biologically active compound that holds significant promise in pharmaceutical research and drug development. Its unique combination of heterocyclic moieties and functional groups makes it an attractive scaffold for designing novel therapeutic agents with diverse biological activities. Further exploration into its synthetic pathways and pharmacological properties will undoubtedly contribute to advancements in medicinal chemistry and provide new opportunities for treating various diseases.